Cas no 383160-12-1 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside)

• Product Name: 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside
• CAS No: 383160-12-1
• MF: C₂₄H₃₁NO₁₂
• MW: 525.502448320389
• CID: 825715
• Update Time: 2025-06-11

4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(a-L-fucopyranosyl)-b-D-glucopyranoside
• LogP
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside
• 4-Methylumbelliferyl
• Fuc1-α-3GlcNAc1-b-4MU
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(a-L-fucopyranosyl)--D-glucopyranoside
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(Alpha-L-fucopyranosyl)-Beta-D-glucopyranoside

• Inchi： 1S/C24H31NO12/c1-9-6-16(28)35-14-7-12(4-5-13(9)14)34-23-17(25-11(3)27)22(19(30)15(8-26)36-23)37-24-21(32)20(31)18(29)10(2)33-24/h4-7,10,15,17-24,26,29-32H,8H2,1-3H3,(H,25,27)/t10-,15+,17+,18+,19+,20+,21-,22+,23+,24-/m0/s1
• InChI Key： IPZNUDCKTVCLPO-GJWSQKBPSA-N
• SMILES： O([C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)[C@H]1[C@@H]([C@@H](CO)O[C@H]([C@@H]1NC(C)=O)OC1=CC=C2C(C)=CC(=O)OC2=C1)O

Computed Properties

• Exact Mass: 525.18500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 235-236°C
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• PSA: 197.38000
• LogP: -1.33340

Additional information on 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside

Recent Advances in the Study of 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside (CAS: 383160-12-1)

The compound 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside (CAS: 383160-12-1) has garnered significant attention in the field of chemical biology and medicinal research due to its unique structural properties and potential applications in glycosidase activity studies. This fluorogenic substrate is widely utilized for the detection and characterization of glycosidases, particularly those involved in the metabolism of glycoconjugates. Recent studies have explored its utility in various biochemical assays, shedding light on enzyme kinetics and inhibitor screening.

One of the most notable advancements in the study of this compound is its application in the investigation of α-L-fucosidases. These enzymes play a critical role in numerous biological processes, including cell signaling, immune response, and pathogen-host interactions. Researchers have employed 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside as a sensitive probe to monitor fucosidase activity in both in vitro and in vivo settings. The fluorogenic nature of the compound allows for real-time monitoring of enzymatic reactions, providing valuable insights into enzyme specificity and catalytic mechanisms.

In a recent study published in the Journal of Biological Chemistry, scientists utilized this substrate to elucidate the structural determinants of α-L-fucosidase substrate recognition. The study revealed that the compound's unique glycosidic linkage and fluorogenic moiety make it an ideal tool for high-throughput screening of fucosidase inhibitors. These findings have significant implications for the development of novel therapeutics targeting fucosidase-related disorders, such as cancer and inflammatory diseases.

Another area of research where 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside has shown promise is in the field of glycobiology. The compound has been used to study the role of fucosylated glycans in cellular communication and pathogen adhesion. For instance, a recent study demonstrated its utility in identifying bacterial fucosidases that are critical for host colonization. This research opens new avenues for the development of anti-infective agents that target bacterial glycosidases.

Furthermore, the compound's stability and solubility in aqueous solutions make it a versatile reagent for various experimental setups. Recent advancements in synthetic chemistry have also enabled the production of derivatives with enhanced properties, such as increased fluorescence intensity and improved enzyme affinity. These developments are expected to further expand the compound's applications in both basic and applied research.

In conclusion, 4-Methylumbelliferyl 2-Acetamido-2-deoxy-3-O-(α-L-fucopyranosyl)-β-D-glucopyranoside (CAS: 383160-12-1) continues to be a valuable tool in chemical biology and medicinal research. Its applications in enzyme characterization, inhibitor screening, and glycobiology highlight its versatility and importance. Future studies are likely to explore its potential in drug discovery and diagnostic development, further solidifying its role in advancing our understanding of glycosidase-mediated processes.